molecular formula C18H12N2S2 B1170513 NiobiumPentoxide99.9per centGr CAS No. 1313-90-8

NiobiumPentoxide99.9per centGr

Cat. No. B1170513
CAS RN: 1313-90-8
InChI Key:
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Description

Niobium Pentoxide (Nb2O5) is a white crystalline powder . It is a refractory metal oxide with a high melting point of over 2500 °C and high chemical stability, including resistance to oxygen and moisture . It is the most widespread precursor for other compounds and materials containing niobium . It is predominantly used in alloying, with other specialized applications in capacitors, optical glasses, and the production of lithium niobate .


Synthesis Analysis

Niobium Pentoxide is prepared by hydrolysis of alkali-metal niobates, alkoxides, or fluoride using base . Pure Nb2O5 can also be prepared by hydrolysis of NbCl5 . A method of production via sol-gel techniques has been reported, which involves hydrolyzing niobium alkoxides in the presence of acetic acid, followed by calcination of the gels to produce the orthorhombic form .


Molecular Structure Analysis

Niobium Pentoxide has many polymorphic forms all based largely on octahedrally coordinated niobium atoms . The form most commonly encountered is monoclinic H-Nb2O5, which has a complex structure with a unit cell containing 28 niobium atoms and 70 oxygen, where 27 of the niobium atoms are octahedrally coordinated and one tetrahedrally .


Chemical Reactions Analysis

Given that Nb2O5 is the most common and robust compound of niobium, many methods, both practical and esoteric, exist for its formation . The oxide, for example, arises when niobium metal is oxidized in air . The oxidation of niobium dioxide, NbO2 in air forms the polymorph, L-Nb2O5 .


Physical And Chemical Properties Analysis

Niobium Pentoxide has a molecular weight of 265.81 g/mol . It is available as a white powder, granules, or tablets . The theoretical density is 4.60 g/cm³ . It has a melting point of 1,512ºC (2,753.6°F) . The crystal system is orthogonal .

Mechanism of Action

Niobium Pentoxide is an essential n-type semiconductor with a bandgap of around 3.4 eV . Its remarkable physicochemical properties and structure make it suitable for various applications in various areas such as catalysis, sensors, health, aerospace, among others .

Safety and Hazards

Niobium Pentoxide may cause eye, skin, and respiratory tract irritation . It may be harmful if inhaled, absorbed through skin, or swallowed . In case of contact, it is advised to rinse with plenty of water and seek medical attention .

Future Directions

The Niobium Pentoxide market was valued at over USD 239.1 million in 2023 and is estimated to register a CAGR of over 6.1% between 2024 & 2032 . With increasing demand for top-tier materials across sectors like aerospace, medical devices, and telecommunications, the 3N market holds significant growth potential .

properties

CAS RN

1313-90-8

Product Name

NiobiumPentoxide99.9per centGr

Molecular Formula

C18H12N2S2

Molecular Weight

0

synonyms

NiobiumPentoxide99.9%Gr

Origin of Product

United States

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